Cas no 628703-66-2 (1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-)
628703-66-2 structure
Product Name:1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-
CAS No:628703-66-2
MF:C9H9N3O2
MW:191.186661481857
CID:1641145
Update Time:2024-09-11
1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl- Chemical and Physical Properties
Names and Identifiers
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- 1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl-
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- Inchi: 1S/C9H9N3O2/c10-13-6-8-11-9(14-12-8)7-4-2-1-3-5-7/h1-5H,6,10H2
- InChI Key: LKWZUPVLUUCGPK-UHFFFAOYSA-N
- SMILES: O1C(C2=CC=CC=C2)=NC(CON)=N1
Computed Properties
- Exact Mass: 191.06957
Experimental Properties
- Density: 1.271±0.06 g/cm3(Predicted)
- Boiling Point: 379.8±44.0 °C(Predicted)
- PSA: 74.17
- pka: 2.95±0.70(Predicted)
1,2,4-Oxadiazole, 3-[(aminooxy)methyl]-5-phenyl- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
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